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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of 4-oxododecanedioic acid, a

dicarboxylic acid containing a ketone functional group. This guide details its chemical

properties, potential biological significance, and relevant experimental methodologies.

Core Chemical and Physical Properties
4-Oxododecanedioic acid is an organic compound with the chemical formula C12H20O5.[1]

[2] It is classified as an oxo carboxylic acid, specifically a keto-dicarboxylic acid.[3] Its structure

consists of a twelve-carbon backbone with carboxylic acid groups at positions 1 and 12, and a

ketone group at the 4th carbon position.[3] This combination of functional groups confers

unique reactivity to the molecule.[3]
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Property Value Source

Molecular Formula C12H20O5

Molecular Weight 244.28 g/mol

CAS Number 30828-09-2

Appearance
Colorless crystal or white

powder

Melting Point 106-109 °C

Boiling Point (Predicted) 472.4±25.0 °C

Density (Predicted) 1.146±0.06 g/cm3

pKa (Predicted) 4.77±0.17

Synthesis and Industrial Applications
The synthesis of 4-oxododecanedioic acid can be achieved through various established

organic chemistry pathways. One common method involves the oxidation of 1,12-

dihydroxydodecanoic acid or 12-hydroxydecanoic acid using a sodium hydroxide solution.

Another potential route starts from methyl 9-oxodecanoic acid, likely involving chain extension

and subsequent hydrolysis.

Due to its bifunctional nature, 4-oxododecanedioic acid serves as a versatile building block in

organic synthesis. It has applications in the production of polymers such as polyesters and

polyamides, and as a precursor for pharmaceuticals and food additives. Its unique structure

can impart specific physical properties like rigidity or flexibility to specialty polymers. It is also

used in the synthesis of dyes, pigments, lubricants, preservatives, and plastic additives.

Biological Significance and Potential Therapeutic
Relevance
While research specifically on 4-oxododecanedioic acid is limited, the broader class of

dicarboxylic acids is known to be involved in various metabolic pathways. Studies on its

structural analog, dodecanedioic acid, have shown that long-chain dicarboxylic acids can
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influence fatty acid metabolism by increasing beta-oxidation, which may lead to reduced body

fat and improved glucose tolerance. The presence of a ketone group in 4-oxododecanedioic
acid suggests a potential role in modulating fatty acid and ketone body metabolism.

Interestingly, 4-oxododecanedioic acid has been identified as a key metabolite in plant

defense mechanisms against herbivorous insects and in mediating the beneficial effects of

symbiotic fungi. In the context of cellular signaling, while a direct role has not been established,

other oxo carboxylic acids are known to be involved in redox-driven signaling. For instance,

perturbations in the cellular concentrations of carboxylic acids like citrate can significantly

impact gene expression related to photosynthesis, stress responses, and metabolism.

Experimental Protocols
Due to the limited specific literature on 4-oxododecanedioic acid, the following experimental

protocols are based on established methods for the analysis of dicarboxylic and oxo carboxylic

acids.

Quantification by High-Performance Liquid
Chromatography (HPLC)
A sensitive and selective HPLC method can be employed to quantify organic dicarboxylic

acids.

Column: Reverse-phase Newcrom BH column (4.6 x 150 mm, 3 µm, 100 Å).

Mobile Phase: Water and perchloric acid as a buffer modifier.

Detection: UV detection at 200 nm.

Sample Preparation: Solid-phase extraction using anion-exchange cartridges can be used to

isolate the organic acids from complex matrices.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for the identification and quantification of dicarboxylic acids in

biological samples.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/product/b157072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivatization: Esterification of the carboxylic acid groups is necessary to increase volatility.

This can be achieved by heating with butanol and a strong acid catalyst like sulfuric acid.

GC Column: A suitable capillary column for separating fatty acid methyl esters.

Mass Spectrometry: Electron ionization (EI) can be used for fragmentation and identification.

Selected ion monitoring (SIM) can be employed for accurate quantification.

Analysis by Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS offers high selectivity and sensitivity for the analysis of dicarboxylic acids, allowing

for differentiation between isomers.

Sample Preparation: Extraction with an organic solvent like methyl-tert-butyl ether, followed

by derivatization to form butyl esters.

Liquid Chromatography: Minimal chromatographic separation may be required, allowing for

rapid analysis.

Tandem Mass Spectrometry: Multiple reaction monitoring (MRM) can be used for highly

specific and sensitive quantification.

Signaling Pathway and Workflow Visualizations
The following diagrams illustrate conceptual signaling pathways and experimental workflows

relevant to the study of 4-oxododecanedioic acid.
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Conceptual Signaling Pathway of Dicarboxylic Acids
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Caption: Conceptual signaling pathway for dicarboxylic acids.
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General Experimental Workflow for Dicarboxylic Acid Analysis

1. Sample Collection
(e.g., Biological Tissue, Plant Extract)

2. Extraction
(e.g., Solid-Phase Extraction)
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(Esterification for GC-MS)

4. Instrumental Analysis
(HPLC, GC-MS, or LC-MS/MS)

5. Data Analysis
(Quantification and Identification)
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Caption: General experimental workflow for dicarboxylic acid analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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